PON-PC

Ischemia-Reperfusion Injury Ferroptosis Cardiotoxicity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C33H64NO9P
Molecular Weight 649.8 g/mol
Cat. No. B15550812
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NamePON-PC
Molecular FormulaC33H64NO9P
Molecular Weight649.8 g/mol
Structural Identifiers
InChIInChI=1S/C33H64NO9P/c1-5-6-7-8-9-10-11-12-13-14-15-18-21-24-32(36)40-29-31(30-42-44(38,39)41-28-26-34(2,3)4)43-33(37)25-22-19-16-17-20-23-27-35/h27,31H,5-26,28-30H2,1-4H3/t31-/m1/s1
InChIKeyPPTNNIINSOQWCE-WJOKGBTCSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

PON-PC Overview


PON-PC (CAS 135726-46-4), systematically named 1-palmitoyl-2-(9-oxo-nonanoyl)-sn-glycero-3-phosphocholine, is a truncated oxidized phospholipid (Tr-OxPL) characterized by a 9-carbon ω-aldehyde-terminated acyl chain at the sn-2 position [1]. It is generated via oxidation of palmitoyl oleoyl phosphatidylcholine (POPC) in oxidized LDL or through ozone-mediated cleavage of pulmonary surfactant phospholipids . PON-PC belongs to the broader class of fragmented oxidized phosphatidylcholines (OxPCs) that includes analogs such as POVPC (ΔC5 aldehyde), PGPC (ΔC5 carboxylic acid), PAzPC (ΔC9 carboxylic acid), and KOdiA-PC [2]. Its dual distinguishing structural features—a truncated chain longer than POVPC and a reactive aldehyde terminus absent in carboxylic acid analogs—confer a unique profile of biological potency, analytical detectability, and membrane biophysical behavior that directly informs compound selection in experimental design [1][2].

1 Aldehyde-terminated truncated oxidized phospholipid (ΔC9)
2 Compatible with ferroptosis, membrane biophysics, and lipoxidation studies
3 Suitable for hydrazide-derivatization enrichment workflows and LC-MS/MS detection

Why PON-PC Is Nonsubstitutable


Truncated oxidized phosphatidylcholines (Tr-OxPCs) are not functionally interchangeable despite sharing a phosphocholine headgroup and a palmitoyl sn-1 chain. The sn-2 truncation length (ΔC5 vs. ΔC9) and terminal functional group (aldehyde vs. carboxylic acid) dictate distinct membrane permeabilization efficiencies, biological potencies, and analytical behavior [1]. For example, PONPC (ΔC9 aldehyde) is significantly more cardiotoxic at low micromolar concentrations than either the shorter-chain aldehyde POVPC (ΔC5) or the carboxylic acid analogs PGPC and PAzPC [2]. Its aldehyde terminus uniquely enables hydrazide-based chemical derivatization for selective enrichment and detection, a capability absent in carboxylic acid-terminated species [3]. Substituting PONPC with a shorter-chain or carboxyl-terminated analog thus risks both underestimating biological effect size in functional assays and losing analytical sensitivity in biomarker detection workflows [1][2][3].

Aldehyde vs. Carboxyl
PON-PC: aldehyde enables hydrazide derivatization and Schiff base adducts
Carboxylic acid analogs (PGPC, PAzPC) lack this reactivity; analytical workflows may not transfer
Chain Length ΔC9 vs. ΔC5
PON-PC (ΔC9) supports higher membrane permeabilization efficiency in model systems
POVPC (ΔC5) may produce lower effect size in functional assays; direct substitution may underestimate response
Cardiotoxicity Profile
PON-PC induces ferroptosis-dependent cell death at reported concentrations
Shorter-chain or carboxyl analogs may require higher concentrations; endpoint comparison may differ

PON-PC Evidence vs. Analogs


Cardiotoxicity: PONPC vs. POVPC

PONPC demonstrates the highest cardiotoxic potency among five fragmented OxPC species tested in adult rat ventricular cardiomyocytes. At 5 µM, PONPC induced 55.54% cardiomyocyte death (P < 0.001 vs. control), exceeding POVPC at the same concentration (47.42%, P < 0.01). By contrast, KDdiA-PC, PAzPC, and PGPC required 10 µM to produce statistically significant cell death [1]. PONPC also depressed maximal mitochondrial respiration by 54% (P < 0.01) and spare respiratory capacity by 54.5% (P < 0.01), with extracellular acidification rate (ECAR) reduced by 53.88% (P < 0.001) vs. 28.9% for POVPC (P < 0.05) [1]. Critically, cell death was mediated through ferroptosis—not apoptosis—as evidenced by marked suppression of glutathione peroxidase 4 (GPx4) activity and the absence of caspase-3 activation or TUNEL staining [1].

Cardiotoxicity vs. POVPC
Direct head-to-head
PONPC: 55.54% cell death (5 µM, P<0.001 vs. control); POVPC: 47.42% (P<0.01). PONPC effective at half the concentration of KDdiA‑PC/PAzPC/PGPC. Ferroptosis confirmed via GPx4 suppression; no apoptosis markers.
Supports ferroptosis endpoint context in cardiomyocyte models
Adult rat ventricular cardiomyocytes; n=4–6
Ischemia-Reperfusion Injury Ferroptosis Cardiotoxicity

Aldehyde-Selective Enrichment Boosts Detection

PONPC's terminal aldehyde enables a hydrazide-based derivatization strategy for selective trapping onto gold nanoparticles, achieving a detection limit improvement from 2.76 nM (without enrichment) to 0.17 nM (with enrichment)—a 16.2-fold enhancement [1]. In the same optimized workflow, POVPC (ΔC5 aldehyde) improved from 2.65 nM to only 0.44 nM, representing a 6.0-fold enhancement [1]. This means PONPC achieves a 2.6-fold lower absolute post-enrichment LOD than POVPC (0.17 vs. 0.44 nM), translating to superior sensitivity for detecting low-abundance aldehyde-containing OxPL biomarkers in biological matrices such as human plasma, MDA-modified LDL, and Cu²⁺-oxidized LDL [1].

Aldehyde Enrichment LOD
Direct head-to-head
PONPC post‑enrichment LOD: 0.17 nM (16.2‑fold improvement). POVPC: 0.44 nM (6.0‑fold). Hydrazide‑derivatization trapping on nanoparticles, LC‑ESI‑MS/MS SRM.
Supports selection for low‑abundance aldehyde OxPL detection in research matrices
Validated in human plasma and oxidized LDL; review matrix‑specific recovery
Lipidomics Biomarker Detection Sample Enrichment

Membrane Permeabilization by ΔC9 Aldehyde

A systematic biophysical study comparing truncated oxidized phospholipids of varying chain lengths (ΔC5 vs. ΔC9) and terminal groups (aldehyde vs. carboxylic acid) demonstrated that ΔC9 truncated lipids are generally more efficient in permeabilizing model membranes than ΔC5 counterparts [1]. Among ΔC9 species, aldehyde-terminated lipids (class of PONPC) and non-ionized carboxylic acids do not induce membrane curvature but are more efficient in increasing permeability toward larger molecules, whereas carboxylic acid-terminated ΔC9 lipids induce pH-dependent permeabilization and membrane curvature via ionization-dependent carboxyl group exposure at the water-bilayer interface [1]. This functional divergence means PONPC (ΔC9 aldehyde) and PAzPC (ΔC9 carboxylic acid) produce qualitatively different membrane disruptions despite identical chain length [1].

Membrane Permeabilization
Class-level inference
ΔC9 aldehyde lipids (PONPC class) increase permeability toward larger molecules without pH‑dependent curvature. ΔC9 carboxyl lipids (PAzPC) induce pH‑switchable curvature. ΔC5 analogs show lower efficiency.
Model‑membrane context: distinct permeabilization mechanisms inform selection
Liposome models; MD simulations; probe‑size‑ and pH‑dependent differences
Membrane Biophysics Lipid Oxidation Drug Delivery Systems

Age-Dependent Bacterial Lung Injury Exacerbation

In a two-hit model of acute lung injury (ALI) combining heat-killed Staphylococcus aureus (HKSA) with intravenous Tr-OxPL administration in young (2–4 months) and old (18–24 months) C57BL/6J mice, PONPC exacerbated HKSA-induced lung injury with significant age-dependent effects [1]. In PONPC + HKSA-treated animals, bronchoalveolar lavage (BAL) protein content—a measure of vascular leak—was 828.23 ± 328.31 µg/mL in young vs. 1189.52 ± 318.95 µg/mL in old mice (p < 0.03) [1]. BAL total cell counts were 12.53 ± 6.38 vs. 18.97 ± 6.36 × 10⁵ cells (young vs. old) [1]. Among the Tr-OxPLs tested (KOdiA-PC, PONPC, Paz-PC, POVPC, PGPC, Lyso-PC), all six synergized with HKSA to increase endothelial permeability, and CD36 inhibitory peptide L37pA attenuated barrier disruption for all except Lyso-PC [1].

ALI Age‑Dependent Leak
Direct head-to-head
PONPC + HKSA: BAL protein 828 vs. 1190 µg/mL (young vs. old, p<0.03). KOdiA‑PC: 1.52‑fold, Paz‑PC: 1.87‑fold age‑dependent increase. CD36 peptide L37pA attenuated barrier disruption.
Supports acute lung injury model endpoint review; CD36‑dependent mechanism context
C57BL/6J mice, two‑hit HKSA/Tr‑OxPL model; 10 mg/kg i.v.; n=6/group
Acute Lung Injury Aging Endothelial Barrier Dysfunction

Schiff Base Adducts as Lipoxidation Probes

PONPC's electrophilic aldehyde terminus forms covalent Schiff base adducts with protein lysine residues—a reactivity absent in carboxylic acid-terminated Tr-OxPLs such as PGPC and PAzPC [1][2]. Traveling wave ion mobility mass spectrometry (TWIMS) resolved two mono-PONPC-peptide isomers with Schiff base linkages at distinct lysine residues within the amphipathic β1 sheet sequence of apolipoprotein B-100, and further separated structural conformers of individual adducts differing in sn-1 fatty acyl residue and headgroup orientation [1]. In independent work, LC-MS/MS analysis confirmed mass shifts consistent with PONPC-Schiff base adduct formation on synthetic HSA peptides at lysine residues [2].

Schiff Base Adducts
Data to verify
PONPC forms covalent Schiff base adducts at lysine residues. TWIMS resolved two mono‑PONPC‑peptide isomers; LC‑MS/MS confirmed mass shifts consistent with HSA‑peptide adducts. No direct comparator data available.
Enables lipoxidation adductomics method development; aldehyde chemistry unique among Tr‑OxPLs
In vitro peptide incubation; isomer resolution requires ion mobility; review adduct stability
Lipoxidation Protein Modification Ion Mobility Mass Spectrometry

PON-PC Application Scenarios


Myocardial Ischemia-Reperfusion and Ferroptosis

In adult rat cardiomyocyte models, PONPC at 5 µM induces 55.54% cell death via ferroptosis—not apoptosis—with GPx4 suppression, 54% maximal respiration depression, and 54.5% spare respiratory capacity loss [1]. Use PONPC as the preferred fragmented OxPC standard for I/R injury studies where ferroptosis is the endpoint of interest. Pair with ferrostatin-1 as a rescue control and E06 antibody for OxPC neutralization validation [1]. PONPC's higher potency vs. POVPC at equimolar concentrations allows lower dosing with reduced off-target membrane effects.

Clinical Lipidomics for Oxidative Stress Biomarkers

Leverage PONPC's terminal aldehyde for hydrazide-functionalized nanoparticle enrichment in LC-ESI-MS/MS workflows, achieving a 0.17 nM post-enrichment LOD (16.2-fold improvement over direct analysis) [2]. This protocol is validated in human plasma, MDA-modified LDL, and Cu²⁺-oxidized LDL [2]. PONPC's 2.6-fold lower absolute LOD vs. POVPC post-enrichment makes it the most sensitively detectable aldehyde OxPL biomarker in the panel, reducing required sample volumes for clinical cohorts.

Aging and Lung Injury: CD36 Endothelial Dysfunction

In the HKSA + Tr-OxPL two-hit ALI model, PONPC (10 mg/kg i.v.) produces an age-dependent 1.44-fold increase in BAL protein content (young 828 vs. old 1190 µg/mL, p < 0.03) [3]. Combine PONPC with CD36 inhibitory peptide L37pA (20 mg/kg i.v.) to test CD36-targeted therapeutic interventions, as L37pA attenuates PONPC-induced endothelial barrier disruption in both young and old lung ECs [3]. PONPC's intermediate effect size among Tr-OxPLs offers a balanced injury window for detecting both exacerbation and rescue.

Protein Lipoxidation Adductomics and PTM Profiling

PONPC is the Tr-OxPL of choice for generating defined phospholipid-protein Schiff base adducts for mass spectrometry method development and biomarker discovery [4][5]. Incubate PONPC with synthetic peptides or purified proteins; resolve adduct isomers by TWIMS to distinguish Schiff base linkages at different lysine residues and characterize structural conformers [4]. This application is uniquely enabled by PONPC's aldehyde terminus and cannot be performed with carboxylic acid analogs such as PGPC or PAzPC.

Application
Selection Property
Validation Focus
Myocardial I/R ferroptosis studies
Ferroptosis-specific mechanism context (GPx4 suppression, no apoptosis)
GPx4 activity and mitochondrial respiration endpoints
Research lipidomics for oxidative stress biomarkers
Hydrazide-derivatization LC‑MS/MS enrichment compatibility
Matrix‑effect and post‑enrichment LOD verification
Aging‑related ALI/ARDS model studies
Age‑dependent endothelial permeability response
CD36‑dependent barrier disruption endpoints
Protein lipoxidation adductomics
Schiff base covalent adduct formation at lysine residues
TWIMS isomer resolution and adduct mapping

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

43 linked technical documents
Explore Hub


Quote Request

Request a Quote for PON-PC

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.